Cas no 1261934-75-1 (3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid)

3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid structure
1261934-75-1 structure
Product Name:3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid
CAS No:1261934-75-1
MF:C15H10FNO6
MW:319.241407871246
MDL:MFCD18322211
CID:2764499
PubChem ID:53228041
Update Time:2025-04-21

3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-Fluoro-3'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid
    • 1261934-75-1
    • 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%
    • MFCD18322211
    • DTXSID60691574
    • 3-(4-FLUORO-3-METHOXYCARBONYLPHENYL)-5-NITROBENZOIC ACID
    • 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid
    • MDL: MFCD18322211
    • Inchi: 1S/C15H10FNO6/c1-23-15(20)12-7-8(2-3-13(12)16)9-4-10(14(18)19)6-11(5-9)17(21)22/h2-7H,1H3,(H,18,19)
    • InChI Key: CWEJJRBZASZPDO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C(=O)OC)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 319.04921520Da
  • Monoisotopic Mass: 319.04921520Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 109Ų

3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329486-5 g
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%; .
1261934-75-1 95%
5g
€1159.00 2023-04-26
abcr
AB329486-5g
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%; .
1261934-75-1 95%
5g
€1159.00 2025-03-19
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